![molecular formula C24H27ClN4O3S B2634069 4-{[(2Z)-4-(4-chlorophenyl)-3-(2-hydroxyethyl)-2,3-dihydro-1,3-thiazol-2-ylidene]amino}-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one; ethanol CAS No. 474877-84-4](/img/structure/B2634069.png)
4-{[(2Z)-4-(4-chlorophenyl)-3-(2-hydroxyethyl)-2,3-dihydro-1,3-thiazol-2-ylidene]amino}-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one; ethanol
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Description
4-{[(2Z)-4-(4-chlorophenyl)-3-(2-hydroxyethyl)-2,3-dihydro-1,3-thiazol-2-ylidene]amino}-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one; ethanol is a useful research compound. Its molecular formula is C24H27ClN4O3S and its molecular weight is 487.02. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A novel compound similar to the requested chemical was synthesized using a condensation process in ethanol/acetic acid and characterized through elemental and spectral analysis. This process highlights the potential for creating diverse compounds with specific properties (Naganagowda & Petsom, 2012).
Anticancer Properties
- Pyrazolone derivatives, which are structurally related to the specified compound, have been synthesized and exhibited significant anticancer activities against a human tumor breast cancer cell line, indicating the potential therapeutic applications of such compounds (Ghorab, El-Gazzar, & Alsaid, 2014).
Corrosion Inhibition
- A Schiff base compound derived from a structurally similar compound demonstrated the ability to inhibit the corrosion of steel in an acidic environment. This suggests potential applications of such compounds in protecting materials against corrosion (Emregül & Hayvalı, 2006).
Molecular Docking Studies
- Molecular docking and quantum chemical calculations were conducted on a related molecule, providing insights into the potential biological effects and interactions of such compounds at the molecular level (Viji et al., 2020).
Optical Properties
- Antipyrine derivatives, closely related to the specified compound, were studied for their optical properties, suggesting potential applications in materials science, particularly in the development of new optical materials (El-Ghamaz et al., 2017).
properties
IUPAC Name |
4-[[4-(4-chlorophenyl)-3-(2-hydroxyethyl)-1,3-thiazol-2-ylidene]amino]-1,5-dimethyl-2-phenylpyrazol-3-one;ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN4O2S.C2H6O/c1-15-20(21(29)27(25(15)2)18-6-4-3-5-7-18)24-22-26(12-13-28)19(14-30-22)16-8-10-17(23)11-9-16;1-2-3/h3-11,14,28H,12-13H2,1-2H3;3H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKGLLOMXXWHVBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=C3N(C(=CS3)C4=CC=C(C=C4)Cl)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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